N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide

• IUPAC Name: N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C8H10ClNOS/c1-6(11)10(2)5-7-3-4-8(9)12-7/h3-4H,5H2,1-2H3
• InChI Key: QCWSPXPKUMWVSP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC=C(S1)Cl
• Molecular Formula: C8H10ClNOS
• Molecular Weight: 203.69 g/mol

Description

N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide, also known as CTMA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CTMA is a synthetic compound that belongs to the class of amides and has a molecular formula of C10H12ClNO2S. The compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research in different fields.

Mechanism of Action

The mechanism of action of N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide is not fully understood. However, studies have suggested that the compound acts on the central nervous system by modulating the activity of certain neurotransmitters. This compound has been found to interact with the GABAergic system, which is involved in the regulation of anxiety, sleep, and seizure activity.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to reduce pain and inflammation in animal models. This compound has also been found to exhibit anticonvulsant properties, making it a potential candidate for the treatment of epilepsy. Additionally, this compound has been found to modulate sleep and anxiety-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and has been found to exhibit potent pharmacological effects. However, one limitation of using this compound in laboratory experiments is its potential toxicity. Studies have suggested that this compound may have toxic effects on certain organs, including the liver and kidneys.

Future Directions

There are several future directions for research on N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide. One area of interest is the development of new drugs and therapies based on the compound's pharmacological properties. This compound has also been studied for its potential use in the treatment of various neurological disorders, including epilepsy and anxiety disorders. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic uses.

Synthesis Methods

The synthesis of N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide involves the reaction of 5-chlorothiophene-2-carboxylic acid with thionyl chloride to form 5-chlorothiophene-2-carbonyl chloride. This compound is then reacted with N-methylacetamide to yield this compound. The synthesis of this compound has been described in detail in various scientific publications.

Scientific Research Applications

N-[(5-chlorothiophen-2-yl)methyl]-N-methylacetamide has been extensively studied for its potential use in scientific research. The compound has been found to exhibit analgesic, anti-inflammatory, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases. This compound has also been studied for its potential use in the development of new drugs and therapies.